2-fluoro-N-methyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]benzamide

• IUPAC Name: 2-fluoro-N-methyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]benzamide
• InChI: InChI=1S/C17H14FN3O2/c1-21(17(22)13-9-5-6-10-14(13)18)11-15-19-20-16(23-15)12-7-3-2-4-8-12/h2-10H,11H2,1H3
• InChI Key: IXNFHVCZLBIQFO-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NN=C(O1)C2=CC=CC=C2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C17H14FN3O2
• Molecular Weight: 311.31 g/mol

Description

2-fluoro-N-methyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-fluoro-N-methyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]benzamide is not fully understood. However, it has been suggested that the compound may exert its biological activity by inhibiting certain enzymes or proteins involved in cellular processes.
Biochemical and physiological effects:
Studies have shown that 2-fluoro-N-methyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]benzamide can induce cell death in cancer cells and inhibit the growth of certain fungi and bacteria. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-fluoro-N-methyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]benzamide in lab experiments include its high potency and selectivity towards certain targets. However, the compound's limited solubility in water and potential toxicity at high concentrations may limit its use in certain experiments.

Future Directions

There are several potential future directions for the research on 2-fluoro-N-methyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]benzamide. These include further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in other scientific research areas such as neurobiology and immunology. Additionally, the development of analogs and derivatives of the compound may lead to the discovery of more potent and selective compounds with diverse biological activities.

Scientific Research Applications

2-fluoro-N-methyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]benzamide has shown potential applications in various scientific research areas such as medicinal chemistry, pharmacology, and biochemistry. It has been studied for its anticancer, antifungal, and antimicrobial activities. It has also been investigated for its potential as a diagnostic tool for certain diseases.